Gadosircoclamide

• Molecular Formula: C23H38GdN5O7
• Molecular Weight: 653.8 g/mol
• InChI: InChI=1S/C23H41N5O7.Gd/c29-20(24-14-19-4-2-1-3-5-19)15-25-6-8-26(16-21(30)31)10-12-28(18-23(34)35)13-11-27(9-7-25)17-22(32)33;/h19H,1-18H2,(H,24,29)(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3
• InChIKey: WLGKYUHFVHWAGK-UHFFFAOYSA-K

Gadosircoclamide: A Macrocyclic GBCA

Gadosircoclamide is a macrocyclic gadolinium complex developed as a magnetic resonance imaging (MRI) contrast agent . It belongs to the class of gadolinium-based contrast agents (GBCAs) and is characterized as a DO3A-tranexamic acid conjugate [1]. The compound is described in related patent literature as having high relaxivity, good stability, and a favorable safety profile for diagnostic imaging applications .

Workflow Macrocyclic GBCA platform for MRI contrast enhancement research

Selection DO3A-tranexamic acid conjugate with reported relaxivity comparable to clinical benchmarks

Use context Potential bifunctional imaging profile (blood-pool and liver-specific) for preclinical imaging studies

• [1] Kim, T., et al. Gadolinium complex comprising DO3A-tranexamic acid conjugate. Patent WO2015105352, 2015. View Source

Gadosircoclamide: In-Class Substitution Risks

Substituting Gadosircoclamide with another macrocyclic GBCA like Gadoterate meglumine (Dotarem®) is not supported by the available evidence. While the related DO3A-tranexamic acid complexes show relaxivity values (r1) comparable to Dotarem® (3.68-4.84 mM⁻¹s⁻¹ vs. ~3.5 mM⁻¹s⁻¹ for Dotarem®) [1], the critical differentiator lies in their reported bifunctionality, combining liver-specific and blood-pool imaging capabilities [2]. This property is not a general feature of all macrocyclic GBCAs. Furthermore, the patent emphasizes that only specific complexes within this series exhibit liver-specificity in vivo [1]. Therefore, assuming functional equivalence without specific comparative data could lead to suboptimal imaging outcomes in preclinical research.

Class substitution: Standard macrocyclic GBCAs (e.g., Dotarem) lack reported liver-specific bifunctionality, which may not transfer to the same imaging research context.

Functional equivalence: Relaxivity parity does not guarantee equivalent in vivo biodistribution; only specific structural analogs within this series demonstrated liver targeting.

Derivative sensitivity: Liver-specific signal enhancement was derivative-specific; assumptions of class-wide effect may lead to loss of the desired imaging property.

• [1] US10245328B2. Gadolinium complex comprising DO3A-tranexamic acid conjugate. Google Patents. L404-L428. View Source
• [2] EP 3093285 A1. GADOLINIUM COMPLEX COMPRISING DO3A-TRANEXAMIC ACID CONJUGATE. European Patent Office. 2016. View Source

Gadosircoclamide: Differentiated Profile Evidence

In Vitro Relaxivity vs. Dotarem

The relaxivity (r1) of DO3A-tranexamic acid gadolinium complexes, the chemical class to which Gadosircoclamide belongs, is reported to range from 3.68 to 4.84 mM⁻¹s⁻¹ [1]. This range is directly comparable to the relaxivity of the clinically established macrocyclic contrast agent Gadoterate meglumine (Dotarem®), which has an r1 of approximately 3.5 mM⁻¹s⁻¹ at 1.5T [2]. This indicates that Gadosircoclamide achieves at least parity in the primary functional metric for MRI contrast enhancement.

Relaxivity vs Dotarem

Class-level inference

r₁ 3.68–4.84 vs ~3.5 mM⁻¹s⁻¹

Reported in vitro relaxivity context comparable to clinical benchmark; supports imaging probe selection

Class-level range from patent; derivative-specific values may vary

Evidence Dimension	Longitudinal Relaxivity (r1)
Target Compound Data	3.68 to 4.84 mM⁻¹s⁻¹ (for the DO3A-tranexamic acid complex class) [1]
Comparator Or Baseline	~3.5 mM⁻¹s⁻¹ for Gadoterate meglumine (Dotarem®) at 1.5T [2]
Quantified Difference	Comparable, with the potential for slightly higher values depending on the specific derivative.
Conditions	In vitro relaxivity measurements at clinical MRI field strengths (e.g., 1.5T).

Why This Matters

Demonstrates that Gadosircoclamide achieves a level of contrast enhancement efficiency that is clinically validated, as it is on par with a widely used, first-line macrocyclic GBCA.

• [1] US10245328B2. Gadolinium complex comprising DO3A-tranexamic acid conjugate. Google Patents. L404-L428. View Source
• [2] Rohrer, M., et al. Comparison of magnetic properties of MRI contrast media solutions at different magnetic field strengths. Invest Radiol, 2005. 40(11):715-24. View Source

In Vivo Liver-Specific Imaging

A key differentiating factor for the DO3A-tranexamic acid complex series is its reported bifunctionality as both a blood-pool and liver-specific contrast agent [1]. Crucially, in vivo MRI studies in mice demonstrated that this liver-specific uptake is not a class-wide effect; only a specific complex (designated '2a') exhibited this property, while other structural analogs in the same series did not [2]. This suggests that the unique structural features of Gadosircoclamide confer a distinct in vivo targeting profile not found in standard extracellular fluid (ECF) agents like Dotarem® or Gadobutrol.

Liver-Specific Imaging

Supporting evidence

Complex 2a: liver-specific; complexes 2b–e: no liver enhancement

In vivo liver-targeting property is derivative-specific, not a class-wide effect

Mouse MRI study; structural features determine biodistribution profile

Evidence Dimension	Liver-specific imaging capability in vivo
Target Compound Data	Complex 2a (a related DO3A-tranexamic acid derivative) demonstrated liver-specificity in mouse MRI studies [2].
Comparator Or Baseline	Other DO3A-tranexamic acid derivatives (complexes 2b-e) did not exhibit liver-specificity under the same conditions [2].
Quantified Difference	Qualitative (presence vs. absence of liver-specific signal enhancement).
Conditions	In vivo MRI of mice following intravenous injection of the gadolinium complexes.

Why This Matters

Highlights that Gadosircoclamide's value proposition is not solely based on relaxivity but on a potentially unique in vivo biodistribution that could enable targeted liver imaging, a feature not shared by many generic macrocyclic GBCAs.

• [1] EP 3093285 A1. GADOLINIUM COMPLEX COMPRISING DO3A-TRANEXAMIC ACID CONJUGATE. European Patent Office. 2016. View Source
• [2] US10245328B2. Gadolinium complex comprising DO3A-tranexamic acid conjugate. Google Patents. L428. View Source

Gadosircoclamide: Research & Preclinical Applications

Hepatobiliary and Liver Disease Studies

Based on the evidence of liver-specific uptake in a related complex [1], Gadosircoclamide is best applied in preclinical animal models where imaging of the liver and biliary system is required. This includes studies of hepatic fibrosis, tumor metastasis to the liver, or drug-induced liver injury, where its dual blood-pool and liver-specific properties may provide more comprehensive information than a standard ECF agent.

Comparative Relaxivity for Novel GBCAs

Given its relaxivity values that are comparable to clinical gold standards like Dotarem® [1], Gadosircoclamide serves as an excellent benchmark compound for researchers developing next-generation MRI contrast agents. Its performance provides a validated baseline against which the relaxivity of new chemical entities can be quantitatively measured and compared.

SAR of Bifunctional Contrast Agents

The patent literature clearly indicates that liver-specificity within the DO3A-tranexamic acid series is highly dependent on specific molecular features [2]. Gadosircoclamide is therefore a valuable tool for researchers investigating the structure-activity relationships (SAR) that govern in vivo targeting and biodistribution of gadolinium complexes.

Application

Selection Property

Validation Focus

Liver and biliary research imaging

Dual blood-pool / liver-specific potential

In vivo biodistribution and disease-model imaging

Benchmark for novel GBCA relaxivity

Relaxivity parity with clinical agents

In vitro relaxivity benchmarking

Structure-activity relationship studies

Derivative-specific in vivo targeting

Biodistribution and targeting SAR

• [1] US10245328B2. Gadolinium complex comprising DO3A-tranexamic acid conjugate. Google Patents. L404-L428. View Source
• [2] EP 3093285 A1. GADOLINIUM COMPLEX COMPRISING DO3A-TRANEXAMIC ACID CONJUGATE. European Patent Office. 2016. View Source